Cas no 2803847-53-0 (2-chloro-1-benzothiophene-6-sulfonyl fluoride)

• Product Name: 2-chloro-1-benzothiophene-6-sulfonyl fluoride
• CAS No: 2803847-53-0
• MF: C₈H₄ClFO₂S₂
• MW: 250.697562217712
• CID: 5615046
• PubChem ID: 165737559
• Update Time: 2025-05-22

2-chloro-1-benzothiophene-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[b]thiophene-6-sulfonyl fluoride (ACI)
• Benzo[b]thiophene-6-sulfonyl fluoride, 2-chloro- (ACI)
• 2-chloro-1-benzothiophene-6-sulfonyl fluoride

• Inchi： 1S/C8H4ClFO2S2/c9-8-3-5-1-2-6(14(10,11)12)4-7(5)13-8/h1-4H
• InChI Key： UIIDDBGUMALPGR-UHFFFAOYSA-N
• SMILES： O=S(C1C=C2C(C=C(S2)Cl)=CC=1)(F)=O

Additional information on 2-chloro-1-benzothiophene-6-sulfonyl fluoride

2-Chloro-1-Benzothiophene-6-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2803847-53-0, commonly referred to as 2-chloro-1-benzothiophene-6-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of benzothiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule's structure features a benzothiophene ring system with a chlorine substituent at position 2 and a sulfonyl fluoride group at position 6, making it a valuable building block for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-chloro-1-benzothiophene-6-sulfonyl fluoride. Researchers have explored various routes, including oxidative coupling reactions and sulfur-based cyclizations, to construct the benzothiophene core. The sulfonyl fluoride group, a reactive moiety, can be introduced through nucleophilic aromatic substitution or via the reaction of sulfonic acids with phosphorus oxychloride. These methods not only enhance the compound's stability but also pave the way for its use in advanced chemical reactions.

The benzothiophene derivatives class has been extensively studied due to their potential in drug discovery. 2-Chloro-1-benzothiophene-6-sulfonyl fluoride has shown promise as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its sulfonyl fluoride group is particularly valuable in medicinal chemistry, as it can act as a leaving group in nucleophilic substitutions, facilitating the formation of diverse bioactive compounds.

In addition to its pharmacological applications, 2-chloro-1-benzothiophene-6-sulfonyl fluoride has found utility in materials science. The benzothiophene framework is known for its ability to form stable π-conjugated systems, which are essential in the design of organic semiconductors and optoelectronic materials. Recent studies have demonstrated that derivatives of this compound can be incorporated into thin-film transistors and light-emitting diodes, showcasing their potential in next-generation electronic devices.

The environmental impact of 2-chloro-1-benzothiophene-6-sulfonyl fluoride has also been a topic of interest. Researchers have investigated its degradation pathways under various conditions, including photolysis and microbial degradation. Understanding its environmental fate is crucial for ensuring sustainable practices in its synthesis and application.

Looking ahead, the continued exploration of benzothiophene derivatives like 2-chloro-1-benzothiophene-6-sulfonyl fluoride holds immense potential for innovation across multiple disciplines. As new synthetic strategies emerge and computational tools enhance our understanding of molecular behavior, this compound is poised to play an even greater role in advancing both scientific research and industrial applications.